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Compound of Interest

Compound Name: Isophorone-d5

Cat. No.: B3333701 Get Quote

This guide provides comprehensive safety information and handling precautions for

Isophorone-d5, targeted towards researchers, scientists, and professionals in drug

development. Due to the limited availability of specific safety data for the deuterated

compound, this document leverages information from the safety data sheets (SDS) and

toxicological profiles of its non-deuterated analogue, Isophorone (CAS No. 78-59-1), as a

primary reference. The toxicological properties of isotopically labeled compounds are generally

considered to be comparable to their unlabeled counterparts.

Chemical and Physical Properties
Isophorone-d5 is a deuterated form of Isophorone, a cyclic ketone used as a solvent and

chemical intermediate. The following table summarizes its key physical and chemical

properties.
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Property Value Reference

Chemical Name
3,5,5-Trimethyl-2-cyclohexen-

1-one-2,4,4,6,6-d5
[1]

Synonyms Isophorone-2,4,4,6,6-d5 [1]

CAS Number 1262769-87-8 [1]

Molecular Formula C₉H₉D₅O [1]

Molecular Weight 143.24 g/mol [1]

Appearance Colorless to light yellow liquid [2][3]

Odor Peppermint-like, pungent [2][3]

Boiling Point 213-214 °C (lit.) [1][4]

Melting Point -8 °C (lit.) [1][4]

Flash Point 96.0 °C (204.8 °F) - closed cup [1][4]

Density 0.956 g/mL at 25 °C [1][4]

Auto-ignition Temperature 460 °C (860 °F) [3]

Vapor Pressure 0.1 mmHg at 20 °C [3]

Lower Explosion Limit 0.8 %(V) [3]

Upper Explosion Limit 3.8 %(V) [3]

Storage Temperature −20°C [1][4]

Hazard Identification and GHS Classification
Isophorone-d5 is classified as a hazardous substance. The GHS classification is summarized

below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation

Carcinogenicity 2
H351: Suspected of causing

cancer

Signal Word: Warning[1][4]

Hazard Pictograms:

GHS07: Exclamation Mark

GHS08: Health Hazard

Toxicological Data
The toxicological data for Isophorone are presented below. These values are expected to be

similar for Isophorone-d5.
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Endpoint Species Route Value Reference

LD50 Rat Oral
1500 - 3450

mg/kg
[5][6][7]

LD50 Mouse Oral 2200 mg/kg [5][6]

LD50 Rabbit Dermal 1200 mg/kg [5]

LC50 Rat Inhalation 7 mg/L (4 h) [7]

LC50 Rat Inhalation 1238 ppm (4 h) [8]

Health Effects:

Inhalation: May cause respiratory irritation with symptoms such as coughing, sore throat, and

shortness of breath.[2][9] High concentrations can lead to central nervous system

depression.[2]

Skin Contact: Harmful in contact with skin and causes skin irritation.[10][11]

Eye Contact: Causes serious eye irritation, which may include redness, pain, and blurred

vision.[9][10][11]

Ingestion: Harmful if swallowed, causing gastrointestinal discomfort, nausea, and vomiting.

[2] Aspiration may cause chemical pneumonitis.[2]

Chronic Exposure: Suspected of causing cancer.[10][11] Prolonged exposure may affect the

kidneys and lungs.[2]

Handling Precautions and Experimental Protocols
A systematic approach to handling Isophorone-d5 is crucial to minimize exposure and ensure

a safe working environment.

Work in a well-ventilated area, preferably under a chemical fume hood.[12]

Use a closed system for transfers and handling whenever possible.[9][10]
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Ensure eyewash stations and safety showers are readily accessible.

Eye/Face Protection: Wear chemical safety goggles with side shields or a face shield.[11][12]

Skin Protection:

Wear chemically resistant gloves (e.g., nitrile rubber, neoprene).[11]

Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate or for high-concentration work, use a

NIOSH-approved respirator with an organic vapor cartridge.[10]

The following diagram illustrates the logical workflow for safely handling Isophorone-d5.
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Isophorone-d5 Safe Handling Workflow

1. Risk Assessment

2. Exposure Control

3. Safe Handling & Storage

4. Emergency Procedures

Review SDS and
Chemical Properties

Identify Hazards:
- Acute Toxicity (Oral, Dermal)

- Skin/Eye Irritation
- Respiratory Irritation

- Suspected Carcinogen

Implement Engineering Controls:
- Fume Hood

- Good Ventilation

Mitigate Risks

Select & Use Personal
Protective Equipment (PPE):

- Safety Goggles
- Chemical-Resistant Gloves

- Lab Coat

Follow Safe Work Practices:
- Avoid inhalation, ingestion, skin/eye contact

- No eating, drinking, or smoking
- Wash hands thoroughly after handling

Proceed with Work

Proper Storage:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from heat and ignition sources
- Separate from incompatible materials

In Case of Spill:
- Evacuate area

- Wear appropriate PPE
- Absorb with inert material

- Collect for disposal

If Incident Occurs

In Case of Exposure:
- Inhalation: Move to fresh air

- Skin: Wash with soap and water
- Eyes: Rinse with water for 15 min

- Ingestion: Do NOT induce vomiting
- Seek immediate medical attention

Click to download full resolution via product page
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Caption: Workflow for the safe handling of Isophorone-d5, from risk assessment to emergency

response.

While specific experimental safety protocols for Isophorone-d5 are not available, standard

toxicological testing methodologies would be followed. Below are generalized protocols that

would be adapted for this substance.

Dermal Irritation Study (Rabbit Model - OECD Guideline 404):

Animal Preparation: Use healthy young adult albino rabbits. Clip the fur from a small area on

the back.

Application: Apply 0.5 mL of Isophorone-d5 to a small gauze patch and apply it to the

clipped skin. Secure with a semi-occlusive dressing.

Exposure: After a 4-hour exposure period, remove the patch and any residual test

substance.

Observation: Observe and score for erythema and edema at 1, 24, 48, and 72 hours after

patch removal.

Classification: Classify the irritancy potential based on the observed scores.

Eye Irritation Study (Rabbit Model - OECD Guideline 405):

Animal Preparation: Use healthy young adult albino rabbits.

Application: Instill 0.1 mL of Isophorone-d5 into the conjunctival sac of one eye of each

rabbit. The other eye serves as a control.

Observation: Examine the eyes at 1, 24, 48, and 72 hours after instillation. Score for corneal

opacity, iritis, and conjunctival redness and chemosis.

Classification: Classify the irritancy potential based on the persistence and severity of the

observed effects.

First-Aid Measures
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Immediate medical attention is required in case of significant exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[11][13]

If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.

[2] Seek medical attention.

Skin Contact: Immediately remove contaminated clothing.[10] Wash the affected area with

plenty of soap and water.[13] If skin irritation occurs, get medical advice.[13]

Eye Contact: Rinse cautiously with water for several minutes.[13] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[12] Get immediate medical

attention.

Ingestion: Rinse mouth.[2] Do NOT induce vomiting.[2][13] Call a poison center or doctor

immediately.[13]

Fire-Fighting and Accidental Release Measures
Fire-Fighting: Isophorone-d5 is a combustible liquid.[10][11] Use alcohol-resistant foam, dry

chemical, or carbon dioxide to extinguish a fire.[2] Vapors can form explosive mixtures with

air at temperatures at or above the flashpoint.[10] Firefighters should wear self-contained

breathing apparatus (SCBA).[10][12]

Accidental Release:

Evacuate personnel from the area.[12]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable

container for disposal.[11]

Ventilate the area and wash the spill site after material pickup is complete.[11]

Prevent the spill from entering drains or waterways.[10][11]

Storage and Disposal
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Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open

flames.[10][13] Keep the container tightly closed.[10][13] Store away from strong oxidizing

agents, acids, and bases.[9][13]

Disposal: Dispose of contents and container in accordance with all local, regional, national,

and international regulations.[13] Do not dispose of it into the sewer system.[12]

Disclaimer:This document is intended as a guide and is based on the best available

information, primarily from the non-deuterated analogue, Isophorone. It is not a substitute for a

formal risk assessment. Users should consult the specific Safety Data Sheet (SDS) provided by

the supplier for Isophorone-d5 and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Isophorone-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3333701#isophorone-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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